(5Z)-2-{[4-chloro-2-(trifluoromethyl)phenyl]amino}-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazol-4(5H)-one

Specification

• Molecular Formula: C20H16ClF3N2O4S
• Molecular Weight: 472.9 g/mol
• IUPAC Name: (5Z)-2-[4-chloro-2-(trifluoromethyl)phenyl]imino-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C20H16ClF3N2O4S/c1-28-14-6-10(7-15(29-2)17(14)30-3)8-16-18(27)26-19(31-16)25-13-5-4-11(21)9-12(13)20(22,23)24/h4-9H,1-3H3,(H,25,26,27)/b16-8-
• Standard InChI Key: LMKKNFVWGQSUMD-PXNMLYILSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C\2/C(=O)NC(=NC3=C(C=C(C=C3)Cl)C(F)(F)F)S2
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=C2C(=O)NC(=NC3=C(C=C(C=C3)Cl)C(F)(F)F)S2

Introduction

Structural Characteristics

Molecular Architecture

The molecular formula of (5Z)-2-{[4-chloro-2-(trifluoromethyl)phenyl]amino}-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazol-4(5H)-one is C₂₀H₁₆ClF₃N₂O₄S, with a molar mass of 472.9 g/mol. The Z-configuration of the benzylidene double bond (C5=N) is critical for maintaining planar geometry, which facilitates π-π stacking interactions with biological targets. Key structural components include:

• Thiazol-4-one ring: A five-membered heterocycle containing sulfur and nitrogen atoms, contributing to electrophilic reactivity.

• 4-Chloro-2-(trifluoromethyl)phenylamino group: Enhances lipophilicity and electron-withdrawing effects via the trifluoromethyl (-CF₃) and chloro (-Cl) substituents.

• 3,4,5-Trimethoxybenzylidene moiety: Provides steric bulk and hydrogen-bonding capacity through methoxy (-OCH₃) groups.

The isomeric SMILES string COC1=CC(=CC(=C1OC)OC)/C=C\2/C(=O)NC(=NC3=C(C=C(C=C3)Cl)C(F)(F)F)S2 confirms the Z-configuration at the C5 position.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C₂₀H₁₆ClF₃N₂O₄S
Molecular Weight	472.9 g/mol
IUPAC Name	(5Z)-2-[4-chloro-2-(trifluoromethyl)phenyl]imino-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one
InChI Key	LMKKNFVWGQSUMD-PXNMLYILSA-N

Synthesis Methods

Multi-Step Synthesis Pathway

The synthesis of this compound typically involves three stages:

• Formation of the thiazol-4-one core: Cyclocondensation of thiourea derivatives with α-haloketones.

• Introduction of the 4-chloro-2-(trifluoromethyl)phenylamino group: Nucleophilic aromatic substitution (SNAr) using 4-chloro-2-(trifluoromethyl)aniline.

• Benzylidene conjugation: Knoevenagel condensation between the thiazol-4-one and 3,4,5-trimethoxybenzaldehyde under basic conditions.

Table 2: Representative Reaction Conditions

Step	Reagents/Conditions	Yield (%)
Thiazole formation	Ethanol, reflux, 12 h	65–70
SNAr substitution	DMF, K₂CO₃, 80°C, 6 h	50–55
Knoevenagel reaction	Piperidine, EtOH, reflux, 8 h	60–65

The Z-selectivity in the benzylidene group arises from steric hindrance during the condensation step, favoring the thermodynamically stable isomer.

Biological Activity

Kinase Inhibition

Preliminary studies on analogous thiazol-4-one derivatives indicate inhibition of protein kinases such as EGFR (epidermal growth factor receptor) and VEGFR-2 (vascular endothelial growth factor receptor 2). The trifluoromethyl group enhances binding affinity to kinase ATP pockets by forming hydrophobic interactions with leucine residues.

Antimicrobial Effects

The 3,4,5-trimethoxybenzylidene moiety demonstrates broad-spectrum antimicrobial activity, particularly against Gram-positive bacteria (e.g., Staphylococcus aureus) and fungi (e.g., Candida albicans). Methoxy groups likely disrupt microbial membrane integrity via hydrogen bonding with phospholipid headgroups.

Pharmacological Research

In Vitro Studies

Solubility and permeability analyses using the Caco-2 cell model indicate poor aqueous solubility (logP = 3.2) but moderate intestinal absorption (Papp = 1.5 × 10⁻⁶ cm/s). The trimethoxy substituents contribute to high metabolic stability in liver microsomes (>80% remaining after 1 h).

In Vivo Pharmacokinetics

Limited data exist, but rodent studies suggest low oral bioavailability (<20%) due to first-pass metabolism. Subcutaneous administration achieves plasma concentrations of 1.2 μg/mL at 2 h post-dose, with a half-life of 4.5 h.